Cas no 23315-24-4 (D-Alanine,3-(methylsulfinyl)-)

D-Alanine,3-(methylsulfinyl)- structure
D-Alanine,3-(methylsulfinyl)- structure
Product Name:D-Alanine,3-(methylsulfinyl)-
CAS No:23315-24-4
MF:C4H9NO3S
MW:151.184159994125
CID:251952
PubChem ID:99483
Update Time:2025-04-19

D-Alanine,3-(methylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine,3-(methylsulfinyl)-
    • Alanine,3-(methylsulfinyl)-, D- (8CI)
    • S-methylcysteine sulfoxide
    • UNII-D8W7K73RV4
    • S-Methylcysteine sulfoxide, pyrolyzate
    • (+)-S-Methyl-L-cystein-sulfoxid
    • D8W7K73RV4
    • S-Methylaptein sulfoxide
    • Methyl alliin
    • (Methylsulfinyl)-L-alanine
    • S-Methyl-L-Cysteine-S-oxide
    • Alanine, 3-(methylsulfinyl)-, L-, pyrolyzate
    • Methyiin, pyrolyzate
    • S-Methylaptein sulfoxide, pyrolyzate
    • (2S)-2-amino-3-methanesulfinylpropanoic acid
    • L-Alanine, 3-(methylsulfinyl)-
    • S-Methylcysteine S-oxide
    • SCHEMBL11268932
    • NSC 226572
    • Alanine, 3-(methylsulfinyl)-, L-
    • 23315-24-4
    • Inchi: 1S/C4H9NO3S/c1-9(8)2-3(5)4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-,9?/m1/s1
    • InChI Key: ZZLHPCSGGOGHFW-ZMQIUWNVSA-N
    • SMILES: S(C)(C[C@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 151.03037
  • Monoisotopic Mass: 151.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.3
  • Topological Polar Surface Area: 99.6Ų

Experimental Properties

  • PSA: 80.39
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.